Cas no 61435-09-4 (1-Propanaminium, N,N,N-trimethyl-3-(methylamino)-, bromide)

1-Propanaminium, N,N,N-trimethyl-3-(methylamino)-, bromide structure
61435-09-4 structure
Product Name:1-Propanaminium, N,N,N-trimethyl-3-(methylamino)-, bromide
CAS No:61435-09-4
MF:C7H19BrN2
MW:211.143161058426
CID:479608
PubChem ID:21444211
Update Time:2025-04-19

1-Propanaminium, N,N,N-trimethyl-3-(methylamino)-, bromide Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium, N,N,N-trimethyl-3-(methylamino)-, bromide
    • trimethyl-[3-(methylamino)propyl]azanium,bromide
    • DTXSID50613982
    • N,N,N-Trimethyl-[3-(methylamino)]-1-propanaminium Bromide
    • SCHEMBL11467575
    • N,N,N-Trimethyl-3-(methylamino)propan-1-aminium bromide
    • WEMUGNUGCRPCQB-UHFFFAOYSA-M
    • 61435-09-4
    • Inchi: 1S/C7H19N2.BrH/c1-8-6-5-7-9(2,3)4;/h8H,5-7H2,1-4H3;1H/q+1;/p-1
    • InChI Key: WEMUGNUGCRPCQB-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(C)CCCNC

Computed Properties

  • Exact Mass: 190.9245
  • Monoisotopic Mass: 210.07316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 63.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 14.1
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